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Compound of Interest

Compound Name: 2-Mercaptopyrimidine

Cat. No.: B073435 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of 2-Mercaptopyrimidine.

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for 2-Mercaptopyrimidine (CAS No. 1450-85-7). Adherence to these guidelines

is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
2-Mercaptopyrimidine is a yellow powder that may cause irritation to the eyes, skin,

respiratory system, and digestive tract.[1] The toxicological properties of this substance have

not been fully investigated, warranting cautious handling.[1]

Engineering Controls: All work with 2-Mercaptopyrimidine must be conducted in a well-

ventilated area.[2] A certified chemical fume hood is essential to keep airborne concentrations

low and prevent inhalation of dust.[2] An eyewash station and safety shower must be readily

accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through all potential routes.
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Protection Type Requirement Specification

Eye and Face Safety Goggles

Chemical safety goggles

meeting ANSI Z87.1 or

equivalent standards are

required.

Face Shield

A face shield should be worn in

addition to goggles when there

is a risk of splashing.

Skin Gloves

For incidental contact, nitrile

gloves are recommended. For

extended contact or

immersion, butyl or neoprene

gloves should be used.

Double-gloving is best

practice. Gloves should be

inspected before use and

changed immediately if

contaminated.

Lab Coat

A flame-resistant lab coat with

long sleeves and a secure

closure must be worn at all

times.

Apron

A chemically resistant apron

should be worn over the lab

coat when handling larger

quantities.

Footwear
Sturdy, closed-toe shoes are

required.

Respiratory Respirator If there is a potential for dust or

aerosol generation outside of a

fume hood, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors
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and particulates should be

used.

Quantitative Data Summary
While specific occupational exposure limits for 2-Mercaptopyrimidine have not been

established, the limits for analogous thiol (mercaptan) compounds provide a conservative

guideline for ensuring personnel safety.

Parameter Value Source/Analogue

Molecular Formula C₄H₄N₂S -

Molecular Weight 112.15 g/mol -

Melting Point 230 °C (decomposes)

Appearance Yellow Powder [2]

Occupational Exposure Limits

(Analogous Compounds)

NIOSH REL (Ceiling, 15-min) 0.5 ppm (1.8 mg/m³) n-Butyl mercaptan

OSHA PEL (TWA, 8-hr) 10 ppm (35 mg/m³) n-Butyl mercaptan

ACGIH TLV (TWA, 8-hr) 0.5 ppm (1.8 mg/m³) n-Butyl mercaptan

REL: Recommended Exposure Limit; PEL: Permissible Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural workflow for the safe handling of 2-Mercaptopyrimidine.
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Safe Handling Workflow for 2-Mercaptopyrimidine

Preparation

Handling

Cleanup & Decontamination

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary equipment

Weigh 2-Mercaptopyrimidine in fume hood

Proceed to handling

Perform experimental procedures in fume hood

Keep containers tightly closed when not in use

Segregate waste (solid vs. liquid)

Proceed to cleanup

Decontaminate glassware and equipment
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Disposal Workflow for 2-Mercaptopyrimidine Waste

Solid Waste Liquid Waste

Collect contaminated consumables (gloves, tips)

Place in a labeled, sealed hazardous waste container

Prepare 1:1 bleach-water solution in fume hood

Slowly add liquid waste to bleach solution with stirring

Monitor for heat generation

Stir for 2 hours post-addition

Collect neutralized solution as hazardous waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Mercaptopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073435#personal-protective-equipment-for-handling-
2-mercaptopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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